Cas no 1805466-77-6 (4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid
• CAS No: 1805466-77-6
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4893311
• Update Time: 2025-10-30

4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid

• Inchi： 1S/C9H9F2IN2O2/c10-8(11)6-3-14-9(12)4(1-7(15)16)5(6)2-13/h3,8H,1-2,13H2,(H,15,16)
• InChI Key： QFSKTXRNVLNTIX-UHFFFAOYSA-N
• SMILES： IC1C(CC(=O)O)=C(CN)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid

4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic Acid: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid, with the CAS number 1805466-77-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a pyridine ring substituted with an amino methyl group, a difluoromethyl group, and an iodine atom, along with an acetic acid moiety. These structural elements contribute to its potential as a lead compound in drug discovery and development.

Recent studies have highlighted the importance of such heterocyclic compounds in targeting various biological pathways. The presence of the pyridine ring, a six-membered aromatic ring with one nitrogen atom, provides a rigid framework that can facilitate interactions with biological targets. The substitution pattern on the pyridine ring—specifically the amino methyl group at position 4, the difluoromethyl group at position 5, and the iodine atom at position 2—adds complexity to the molecule's structure and enhances its potential for binding to specific receptors or enzymes.

The acetic acid moiety attached at position 3 of the pyridine ring introduces additional functional groups that can participate in hydrogen bonding or other non-covalent interactions. This feature is particularly advantageous in drug design, as it can improve the compound's solubility and bioavailability. Recent research has demonstrated that such modifications can significantly influence the pharmacokinetic properties of a drug candidate, making this compound a promising lead for further optimization.

One of the most recent advancements in the study of this compound involves its application in targeted therapies for cancer. Researchers have explored its ability to inhibit specific kinases involved in tumor growth and metastasis. The iodine substituent at position 2 has been shown to play a critical role in enhancing the compound's selectivity for these kinase targets. Additionally, the difluoromethyl group at position 5 contributes to the molecule's stability and resistance to metabolic degradation, which are essential properties for an effective anticancer agent.

Another area of interest lies in the compound's potential as a modulator of ion channels. Ion channels are integral to various physiological processes, and their dysregulation has been implicated in numerous diseases, including epilepsy and cardiovascular disorders. The amino methyl group at position 4 has been found to interact with key residues within these channels, suggesting that this compound could serve as a template for developing novel therapeutic agents targeting such conditions.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The introduction of the amino methyl and difluoromethyl groups requires precise control over reaction conditions to ensure optimal yields and stereochemical outcomes. Recent advances in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

From an analytical standpoint, this compound has been extensively characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses have confirmed its purity and structural integrity, which are critical for ensuring reproducible results in biological assays. Furthermore, computational modeling studies have provided insights into its three-dimensional conformation and binding affinities for various targets.

In conclusion, 4-(Aminomethyl)-5-(difluoromethyl)-2-iodopyridine-3-acetic acid represents a compelling example of how structural diversity can be leveraged to design innovative therapeutic agents. Its unique combination of functional groups and substitution patterns positions it as a valuable tool in both academic research and industrial drug development efforts.